Cas no 1805313-62-5 (Methyl 2-(difluoromethyl)-4-nitropyridine-5-carboxylate)

• Product Name: Methyl 2-(difluoromethyl)-4-nitropyridine-5-carboxylate
• CAS No: 1805313-62-5
• MF: C₈H₆F₂N₂O₄
• MW: 232.141048908234
• CID: 4849299
• Update Time: 2025-05-21

Methyl 2-(difluoromethyl)-4-nitropyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)-4-nitropyridine-5-carboxylate

• Inchi： 1S/C8H6F2N2O4/c1-16-8(13)4-3-11-5(7(9)10)2-6(4)12(14)15/h2-3,7H,1H3
• InChI Key： DZPZUQUKYABTLM-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(C(=O)OC)=CN=1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 282
• XLogP3: 1.2
• Topological Polar Surface Area: 85

Additional information on Methyl 2-(difluoromethyl)-4-nitropyridine-5-carboxylate

Comprehensive Overview of Methyl 2-(difluoromethyl)-4-nitropyridine-5-carboxylate (CAS No. 1805313-62-5)

Methyl 2-(difluoromethyl)-4-nitropyridine-5-carboxylate (CAS No. 1805313-62-5) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique difluoromethyl and nitro functional groups, serves as a versatile intermediate in the synthesis of more complex molecules. Its molecular structure, which includes a pyridine ring, makes it particularly valuable for applications requiring high reactivity and selectivity.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their widespread use in drug discovery and crop protection. Researchers are increasingly exploring the potential of Methyl 2-(difluoromethyl)-4-nitropyridine-5-carboxylate due to its ability to enhance the bioavailability and metabolic stability of active pharmaceutical ingredients (APIs). This aligns with the growing trend of precision medicine and sustainable agriculture, where efficient and eco-friendly chemical solutions are paramount.

The synthesis of Methyl 2-(difluoromethyl)-4-nitropyridine-5-carboxylate involves multi-step organic reactions, often starting from commercially available pyridine precursors. Key steps include nitration, esterification, and fluorination, each requiring precise control of reaction conditions to achieve optimal yields. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure the purity and structural integrity of the final product, meeting the stringent standards of industrial and academic laboratories.

One of the most frequently asked questions about this compound revolves around its solubility and stability under various conditions. Studies indicate that Methyl 2-(difluoromethyl)-4-nitropyridine-5-carboxylate exhibits moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and acetonitrile, while remaining stable at room temperature when stored in airtight containers. These properties make it suitable for long-term storage and transportation, addressing common logistical challenges in the chemical supply chain.

Another area of interest is the compound's role in green chemistry. With increasing regulatory pressure to minimize environmental impact, researchers are investigating greener synthetic routes for Methyl 2-(difluoromethyl)-4-nitropyridine-5-carboxylate, such as catalytic fluorination and solvent-free reactions. These innovations not only reduce waste but also lower production costs, making the compound more accessible for large-scale applications.

In the pharmaceutical sector, Methyl 2-(difluoromethyl)-4-nitropyridine-5-carboxylate is often utilized as a building block for kinase inhibitors and antiviral agents. Its nitropyridine moiety is particularly effective in modulating enzyme activity, a critical factor in the development of targeted therapies for diseases like cancer and viral infections. This has led to a spike in patent filings and research publications, reflecting its growing importance in medicinal chemistry.

From an SEO perspective, terms like "buy Methyl 2-(difluoromethyl)-4-nitropyridine-5-carboxylate" and "CAS 1805313-62-5 supplier" are among the top searches related to this compound. Suppliers and manufacturers are advised to highlight its high purity grades, custom synthesis options, and regulatory compliance to cater to the needs of diverse clientele, including academic institutions and industrial R&D departments.

Looking ahead, the applications of Methyl 2-(difluoromethyl)-4-nitropyridine-5-carboxylate are expected to expand further, particularly in emerging fields like bioconjugation and material science. Its unique combination of functional groups offers unparalleled opportunities for innovation, ensuring its relevance in the ever-evolving landscape of chemical research and development.